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Compound of Interest

Compound Name: Ftisadtsk
Cat. No.: B12421236
Get Quote
. J

For researchers, scientists, and drug development professionals, the meticulous handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, step-by-step procedures for the proper disposal of
FTISADTSK, a stable signature peptide from Trastuzumab, ensuring the safety of personnel
and the protection of the environment.

FTISADTSK is identified as a chemical that is harmful if swallowed and very toxic to aquatic life
with long-lasting effects. Therefore, strict adherence to the following disposal protocols is
crucial.

Step 1: Hazard Identification and Waste Classification

Before beginning any disposal process, it is critical to understand the hazards associated with
FTISADTSK. According to its Safety Data Sheet (SDS), FTISADTSK is classified under the
Globally Harmonized System (GHS) as follows:

o Acute toxicity, Oral (Category 4)
e Acute aquatic toxicity (Category 1)

» Chronic aquatic toxicity (Category 1)
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This classification designates FTISADTSK as a hazardous waste. Under no circumstances
should this chemical be disposed of down the drain or in regular trash[1].

Step 2: Personal Protective Equipment (PPE)

All personnel handling FTISADTSK waste must wear appropriate personal protective
equipment to minimize exposure. This includes:

Safety goggles with side-shields

Protective gloves

Impervious clothing

A suitable respirator

Step 3: Waste Segregation and Collection

Proper segregation of chemical waste is essential to prevent dangerous reactions. FTISADTSK
waste should be collected in a designated, compatible, and clearly labeled hazardous waste
container.

o Container Compatibility: Use a container that is in good condition, free of leaks or cracks,
and compatible with the chemical. The original container, if in good condition, is often a
suitable choice.

» Labeling: The waste container must be affixed with a "Hazardous Waste" label. The label
should clearly identify the contents as "FTISADTSK waste" and include the associated
hazard symbols.

o Storage: Keep the waste container tightly sealed except when adding waste. Store itin a
cool, well-ventilated area, away from direct sunlight and incompatible materials such as
strong acids, alkalis, and oxidizing agents. Secondary containment should be used to catch
any potential leaks.

Step 4: Disposal Procedure
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The disposal of FTISADTSK must be handled by an approved and licensed waste disposal
company. Do not attempt to treat or neutralize the chemical waste in the laboratory unless you
are specifically trained and equipped to do so.

o Contact Environmental Health and Safety (EHS): Your institution's EHS department should
be the primary point of contact for arranging the disposal of hazardous waste. They will have
established procedures and relationships with certified waste disposal vendors.

o Arrange for Pickup: Schedule a waste pickup with your EHS office or the designated waste
disposal company. Provide them with accurate information about the waste, including its
name, quantity, and hazards.

o Documentation: Ensure all necessary paperwork is completed for the waste transfer, as
required by local, state, and federal regulations.

Decontamination of Empty Containers

Empty containers that once held FTISADTSK must be properly decontaminated before they
can be disposed of as non-hazardous waste.

» Triple-Rinse: Rinse the empty container three times with a suitable solvent that can dissolve
FTISADTSK.

o Collect Rinsate: The solvent used for rinsing (rinsate) is now considered hazardous waste
and must be collected and disposed of along with the FTISADTSK waste.

» Final Rinse: After the solvent rinse, perform a final triple-rinse with water.

» Disposal of Container: Once thoroughly decontaminated, the container can be air-dried and
disposed of in the regular trash, with the label defaced or removed.

Data Summary
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Property Value Reference
Chemical Name FTISADTSK

CAS Number 1431957-73-1

Molecular Formula C42H68N10016

Molecular Weight 969.05

Acute toxicity, Oral (Category

4), Acute aquatic toxicity
GHS Hazard Class ) )

(Category 1), Chronic aquatic

toxicity (Category 1)

P501: Dispose of contents/
Disposal Precaution container to an approved

waste disposal plant

Experimental Protocols

The disposal procedures outlined above are based on standard hazardous waste management
protocols and the specific information provided in the Safety Data Sheet for FTISADTSK. The
key "experimental protocol" in this context is the triple-rinse method for decontaminating empty
containers, as detailed in Step 4.

Disposal Workflow
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Caption: Workflow for the safe disposal of FTISADTSK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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